Cas no 179413-25-3 (Thiourea, (3-methyl-2-butenyl)-)
179413-25-3 structure
Product Name:Thiourea, (3-methyl-2-butenyl)-
CAS No:179413-25-3
MF:C6H12N2S
MW:144.237879753113
CID:1369216
PubChem ID:11018998
Update Time:2025-04-20
Thiourea, (3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, (3-methyl-2-butenyl)-
- 3-methylbut-2-enylthiourea
- 179413-25-3
- DTXSID00452020
- SCHEMBL9061352
- AKOS006364719
-
- Inchi: 1S/C6H12N2S/c1-5(2)3-4-8-6(7)9/h3H,4H2,1-2H3,(H3,7,8,9)
- InChI Key: LVLLQAJPSFOLER-UHFFFAOYSA-N
- SMILES: S=C(N)NC/C=C(\C)/C
Computed Properties
- Exact Mass: 144.07226
- Monoisotopic Mass: 144.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 38.05
Thiourea, (3-methyl-2-butenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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